Cas no 1103515-28-1 (N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103515-28-1
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5471918
• Update Time: 2025-07-02

N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-(2-methoxyacetyl)-2,3-dihydroindole-2-carboxamide
• N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C14H18N2O3/c1-3-15-14(18)12-8-10-6-4-5-7-11(10)16(12)13(17)9-19-2/h4-7,12H,3,8-9H2,1-2H3,(H,15,18)
• InChI Key： JAQKZHXOEUIPPY-UHFFFAOYSA-N
• SMILES： N1(C(COC)=O)C2=C(C=CC=C2)CC1C(NCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide

Introduction to N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-28-1)

N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide, a compound with the chemical identifier CAS No. 1103515-28-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 2-methoxyacetyl substituent and an indole core, elements that are well-documented for their role in modulating various biological pathways.

The indole moiety, a prominent feature of many bioactive molecules, has been extensively studied for its pharmacological properties. Indole derivatives are known to interact with a wide range of biological targets, including enzymes and receptors, thereby influencing cellular processes. In particular, the 2-methoxyacetyl group introduces a unique chemical handle that can be exploited for further functionalization, enabling the design of more complex and potent derivatives.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity. The compound N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide has been subjected to rigorous computational and experimental studies to elucidate its interaction mechanisms with biological targets. These studies have revealed promising insights into its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 2-methoxyacetyl group is particularly critical, as it dictates the overall reactivity and pharmacological profile of the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for subsequent biological evaluation.

In vitro studies have demonstrated that N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide exhibits notable activity against specific enzymatic targets. For instance, it has shown inhibitory effects on an enzyme involved in the pathogenesis of chronic inflammation. This observation aligns with the growing interest in developing small-molecule inhibitors that modulate inflammatory pathways without causing systemic side effects.

The indole core of this compound also contributes to its potential therapeutic utility. Indole derivatives are known to possess antioxidant and anti-inflammatory properties, which are relevant in the context of several chronic diseases. The structural flexibility of the indole ring allows for diverse functionalization strategies, opening avenues for designing molecules with tailored pharmacokinetic profiles.

Preclinical studies have further validated the promising properties of N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide. These studies have focused on evaluating its safety profile and pharmacokinetic behavior in animal models. The compound has demonstrated favorable biodistribution and metabolic stability, suggesting its potential for further development into a clinical candidate.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel bioactive molecules like N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide. Molecular docking simulations have been instrumental in predicting binding modes and affinities with target proteins. These predictions have been corroborated by experimental validation using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The development of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration ensures that synthetic efforts are aligned with biological needs and that lead compounds are optimized for therapeutic efficacy. The use of structure-based drug design principles has been particularly valuable in refining the molecular architecture of N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide.

The future direction of research on N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, exploring analogues derived from this scaffold may lead to new compounds with enhanced potency and selectivity.

In conclusion, N-ethyl-1-(2-methoxyacetyl)-2,3-dihydro-1H-indole-2-carboxamide represents a compelling example of how structural optimization can yield bioactive molecules with significant therapeutic promise. Its unique combination of structural features makes it a valuable tool for studying enzyme inhibition and exploring new treatment strategies for various diseases.